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Introduction
GSK6853 is a potent and highly selective chemical probe for the bromodomain of

Bromodomain and PHD Finger-containing Protein 1 (BRPF1).[1][2][3][4] BRPF1 is a scaffolding

protein that plays a crucial role in the assembly and enzymatic activity of MYST histone

acetyltransferase (HAT) complexes, which are involved in chromatin remodeling and

transcriptional regulation.[2][5][6] The inhibition of the BRPF1 bromodain by GSK6853 prevents

its interaction with acetylated histones, thereby disrupting the formation and function of these

HAT complexes.[5][7] This document provides detailed application notes and protocols for key

in vitro assays to measure the potency and selectivity of GSK6853.

Mechanism of Action of GSK6853
GSK6853 acts as a competitive inhibitor of the BRPF1 bromodomain, a reader domain that

recognizes and binds to acetylated lysine residues on histone tails. By occupying the acetyl-

lysine binding pocket of the BRPF1 bromodomain, GSK6853 displaces it from chromatin,

thereby modulating the expression of target genes. This mechanism is central to its potential

therapeutic effects. The following diagram illustrates the signaling pathway involving BRPF1

and the inhibitory action of GSK6853.
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BRPF1 Signaling Pathway and GSK6853 Inhibition

Normal BRPF1 Function Inhibition by GSK6853
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TR-FRET Assay Workflow

Start

Dispense GSK6853 dilutions
to assay plate

Add Europium-labeled
BRPF1 protein

Add biotinylated histone peptide
and Streptavidin-XL665

Incubate at room temperature

Read TR-FRET signal
(Excitation: 320 nm, Emission: 620 nm & 665 nm)

Calculate IC50
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NanoBRET™ Assay Workflow

Start

Transfect cells with
Nluc-BRPF1 fusion vector

Plate transfected cells
in a white assay plate

Add GSK6853 dilutions

Add NanoBRET™ tracer

Add NanoLuc® substrate

Read luminescence at 460 nm
and >600 nm

Calculate BRET ratio and IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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